Cas no 21020-27-9 (4-Methyl-2-Pentyne)
4-Methyl-2-Pentyne structure
Product Name:4-Methyl-2-Pentyne
CAS No:21020-27-9
MF:C6H10
MW:82.1436018943787
MDL:MFCD00041615
CID:289407
PubChem ID:87572351
Update Time:2025-04-19
4-Methyl-2-Pentyne Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentyne, 4-methyl-
- 4-Methyl-2-pentyne
- 4-methylpent-2-yne
- 1-isopropyl-2-methylacetylene
- 2-methyl-4-pentyne
- 2-Pentyne,4-methyl
- Isopropylmethylacetylene
- methylisopropylacetylene
- AKOS015841114
- SLMFWJQZLPEDDU-UHFFFAOYSA-N
- MFCD00041615
- D91299
- iso-propylmethylacetylene
- J-013773
- DTXSID30175230
- 4-Methyl-2-pentyne, 96%
- InChI=1/C6H10/c1-4-5-6(2)3/h6H,1-3H
- 21020-27-9
- M0270
- DTXCID7097721
- 4-Methyl-2-Pentyne
-
- MDL: MFCD00041615
- Inchi: 1S/C6H10/c1-4-5-6(2)3/h6H,1-3H3
- InChI Key: SLMFWJQZLPEDDU-UHFFFAOYSA-N
- SMILES: C(C#CC)(C)C
Computed Properties
- Exact Mass: 82.07830
- Monoisotopic Mass: 82.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 76.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 0.711 g/mL at 25 °C(lit.)
- Melting Point: 110°C
- Boiling Point: 72°C
- Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
- Refractive Index: n20/D 1.407(lit.)
- PSA: 0.00000
- LogP: 1.66570
- Vapor Pressure: 140.9±0.1 mmHg at 25°C
4-Methyl-2-Pentyne Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225-H304
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number:UN 3295 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11
- Safety Instruction: S16-S23-S24/25
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:II
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Methyl-2-Pentyne Customs Data
- HS CODE:2901299090
- Customs Data:
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
4-Methyl-2-Pentyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53442-1g |
4-Methyl-2-pentyne, 97% |
21020-27-9 | 97% | 1g |
¥476.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53442-5g |
4-Methyl-2-pentyne, 97% |
21020-27-9 | 97% | 5g |
¥1781.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53442-25g |
4-Methyl-2-pentyne, 97% |
21020-27-9 | 97% | 25g |
¥7122.00 | 2023-04-13 | |
| TRC | M220073-50mg |
4-Methyl-2-Pentyne |
21020-27-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220073-100mg |
4-Methyl-2-Pentyne |
21020-27-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M220073-500mg |
4-Methyl-2-Pentyne |
21020-27-9 | 500mg |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00723-5g |
4-methylpent-2-yne |
21020-27-9 | 96% | 5g |
¥1158.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X62615-1ml |
4-methylpent-2-yne |
21020-27-9 | ≥96%(GC) | 1ml |
¥318.0 | 2023-09-05 | |
| abcr | AB354154-1 g |
4-Methyl-2-pentyne, 97%; . |
21020-27-9 | 97% | 1 g |
€59.20 | 2023-07-19 | |
| abcr | AB354154-5 g |
4-Methyl-2-pentyne, 97%; . |
21020-27-9 | 97% | 5 g |
€123.80 | 2023-07-19 |
4-Methyl-2-Pentyne Related Literature
-
1. Reaction of 4-methylpent-2-yne with dodecacarbonyltriruthenium. The structure of a novel alkyne dimerization dehydrogenation productEdward Rosenberg,Silvio Aime,Luciano Milone,Enrico Sappa,Antonio Tiripicchio,Anna Maria Manotti Lanfredi J. Chem. Soc. Dalton Trans. 1981 2023
-
2. The kinetics of pyrolysis of 1,3,3-trimethylcyclopropene. Evidence for the involvement of alkylidene carbenes in the thermal isomerisation of cyclopropenesRobin Walsh,Christian Wolf,Sven Untiedt,Armin de Meijere J. Chem. Soc. Chem. Commun. 1992 421
-
Ji?í Pinkas,Róbert Gyepes,Ivana Císa?ová,Ji?í Kubi?ta,Michal Horá?ek,Karel Mach Dalton Trans. 2015 44 7276
-
Maria Giovanna Buonomenna RSC Adv. 2013 3 5694
-
Luke R. Anderson,Quan Yang,Andrew M. Ediger Phys. Chem. Chem. Phys. 2018 20 22123
21020-27-9 (4-Methyl-2-Pentyne) Related Products
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- 116503-39-0(3,6-Nonadiyne,2,2,5,5,8,8-hexamethyl-)
- 36566-80-0(3-Hexyne, 2-methyl-)
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- 17530-24-4(3-Hexyne,2,2,5,5-tetramethyl-)
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